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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B15554735

Get Quote

Technical Guide: 1-Bromoicosane-d3
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoicosane-d3 is a deuterated form of 1-bromoicosane, a long-chain saturated alkyl

halide. The incorporation of deuterium, a stable heavy isotope of hydrogen, at a specific

position provides a valuable tool for a variety of scientific applications. This technical guide

provides an in-depth overview of the physical characteristics, analytical methodologies, and

potential applications of 1-Bromoicosane-d3, designed to support researchers in the fields of

drug development, metabolism studies, and materials science.

Deuterated compounds are of significant interest due to the kinetic isotope effect, which can

alter the rate of chemical reactions, including metabolic pathways. This property makes them

useful as tracers to study reaction mechanisms and pharmacokinetics. Furthermore, the

distinct nuclear magnetic resonance and mass spectrometric signatures of deuterium facilitate

detailed structural elucidation and quantification.
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Precise experimental data for the physical characteristics of 1-Bromoicosane-d3 are not

readily available in the public domain. However, the properties can be reasonably estimated

based on the non-deuterated analogue, 1-bromoicosane, and general principles of isotopic

substitution. The primary difference will be a slight increase in molecular weight due to the

three deuterium atoms.

Property
Value (1-
Bromoicosane)

Estimated Value (1-
Bromoicosane-d3)

Source/Method

Molecular Formula C₂₀H₄₁Br C₂₀H₃₈D₃Br -

Molecular Weight 361.44 g/mol ~364.46 g/mol Calculated

CAS Number 4276-49-7 202480-72-6[1] -

Appearance
White to off-white

solid

White to off-white

solid
Inferred

Melting Point 36-38 °C

Expected to be very

similar to the non-

deuterated form

Inferred

Boiling Point >200 °C at 10 mmHg

Expected to be very

similar to the non-

deuterated form

Inferred

Density No data available No data available -

Solubility

Insoluble in water;

Soluble in ethers,

hydrocarbons

Insoluble in water;

Soluble in ethers,

hydrocarbons

Inferred

Synthesis and Isotopic Purity
The synthesis of 1-Bromoicosane-d3 can be achieved through various methods, one of which

involves the deuteration of a suitable precursor. A general approach for the deuteration of alkyl

halides is through a mechanochemical method utilizing D₂O as the deuterium source.

The isotopic purity of the final product is a critical parameter and is typically determined by

mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. A high isotopic
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enrichment (typically >98%) is desirable for most applications.

Experimental Protocols
Detailed experimental protocols for the analysis of 1-Bromoicosane-d3 are not specifically

published. However, standard analytical techniques for long-chain alkyl halides and deuterated

compounds can be readily adapted.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the identity and determining the location

and extent of deuteration.

Methodology:

Sample Preparation: Dissolve a precise amount of 1-Bromoicosane-d3 in a suitable

deuterated solvent (e.g., CDCl₃).

¹H NMR Spectroscopy:

Acquire a ¹H NMR spectrum. The absence or significant reduction of the signal

corresponding to the terminal methyl group protons will confirm deuteration at the C20

position.

Integration of the remaining proton signals relative to an internal standard can provide a

quantitative measure of deuteration.

²H NMR Spectroscopy:

Acquire a ²H NMR spectrum. A distinct signal in the region expected for a terminal methyl

group will directly confirm the presence and chemical environment of the deuterium atoms.

¹³C NMR Spectroscopy:

Acquire a ¹³C NMR spectrum. The carbon atom bonded to deuterium will exhibit a

characteristic multiplet due to C-D coupling and a noticeable isotopic shift compared to the

non-deuterated analogue.
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Mass Spectrometry (MS)
Mass spectrometry is essential for determining the molecular weight and confirming the

isotopic enrichment of 1-Bromoicosane-d3.

Methodology:

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent.

Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).

Mass Analysis:

Acquire a full scan mass spectrum. The molecular ion peak (M+) should correspond to the

calculated molecular weight of 1-Bromoicosane-d3.

The isotopic distribution of the molecular ion cluster will indicate the level of deuteration.

High-resolution mass spectrometry (HRMS) is recommended for accurate mass

determination and to resolve isotopic peaks.

Fragmentation Analysis (MS/MS):

Perform tandem mass spectrometry to study the fragmentation pattern. The fragmentation

can provide further structural confirmation and help to pinpoint the location of the

deuterium label.
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Caption: A logical workflow for the synthesis, characterization, and application of 1-
Bromoicosane-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15554735/docs?utm_src=pdf-body-img#1-bromoicosane-d3-physical-characteristics
https://www.benchchem.com/product/b15554735/docs?utm_src=pdf-body#1-bromoicosane-d3-physical-characteristics
https://www.benchchem.com/product/b15554735/docs?utm_src=pdf-body#1-bromoicosane-d3-physical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR Analysis Mass Spectrometry Analysis

1-Bromoicosane-d3 Sample

Dissolve in CDCl₃ Dilute in Volatile Solvent

¹H NMR ²H NMR ¹³C NMR

NMR Data Interpretation

Confirm Deuteration Site Direct Detection of Deuterium Confirm Carbon Skeleton

Ionization (EI/ESI)

HRMS Analysis MS/MS Fragmentation

MS Data Interpretation

Determine Molecular Weight & Isotopic Purity Confirm Structure

Click to download full resolution via product page

Caption: A detailed workflow for the analytical characterization of 1-Bromoicosane-d3 using

NMR and MS.

Potential Applications in Research and
Development
While specific applications for 1-Bromoicosane-d3 are not widely documented, its structure

suggests utility in several research areas:
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Metabolic Studies: As a deuterated analogue of a long-chain alkyl halide, it can be used as

an internal standard or tracer in studies of fatty acid metabolism and the biotransformation of

related compounds. The deuterium label allows for its differentiation from endogenous

molecules by mass spectrometry.

Chemical Reaction Mechanism Studies: The kinetic isotope effect associated with the C-D

bond can be exploited to investigate the mechanisms of reactions involving long-chain alkyl

halides.

Surfactant and Polymer Science: Deuterated molecules are valuable in neutron scattering

studies to determine the structure and dynamics of micelles, membranes, and polymer

systems. 1-Bromoicosane-d3 could serve as a precursor for the synthesis of deuterated

surfactants or functionalized polymers.

Safety and Handling
1-Bromoicosane-d3 should be handled with the same precautions as other long-chain alkyl

halides. It is expected to be an irritant to the skin and eyes. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling the compound. Work should be conducted in a well-ventilated area or a fume hood.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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